4-chloro-N,1-dimethyl-N-piperidin-4-ylpyrrole-2-carboxamide

• IUPAC Name: 4-chloro-N,1-dimethyl-N-piperidin-4-ylpyrrole-2-carboxamide
• InChI: InChI=1S/C12H18ClN3O/c1-15-8-9(13)7-11(15)12(17)16(2)10-3-5-14-6-4-10/h7-8,10,14H,3-6H2,1-2H3
• InChI Key: KDSQGEITWFNTKQ-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=C1C(=O)N(C)C2CCNCC2)Cl
• Molecular Formula: C12H18ClN3O
• Molecular Weight: 255.74 g/mol

Description

4-chloro-N,1-dimethyl-N-piperidin-4-ylpyrrole-2-carboxamide, also known as CP 55940, is a synthetic cannabinoid compound that has been extensively studied for its potential therapeutic applications. This compound was first synthesized in the 1970s by Pfizer as part of their research into the potential therapeutic properties of cannabinoids.

Mechanism of Action

4-chloro-N,1-dimethyl-N-piperidin-4-ylpyrrole-2-carboxamide 55940 acts on the endocannabinoid system, which is involved in regulating a wide range of physiological processes, including pain, inflammation, and mood. Specifically, 4-chloro-N,1-dimethyl-N-piperidin-4-ylpyrrole-2-carboxamide 55940 acts as a potent agonist of the CB1 and CB2 receptors, which are the primary receptors of the endocannabinoid system.
Biochemical and Physiological Effects:
4-chloro-N,1-dimethyl-N-piperidin-4-ylpyrrole-2-carboxamide 55940 has been shown to have a wide range of biochemical and physiological effects, including analgesia, anti-inflammatory effects, and anticonvulsant effects. Studies have also shown that 4-chloro-N,1-dimethyl-N-piperidin-4-ylpyrrole-2-carboxamide 55940 may have neuroprotective effects, and may be effective in the treatment of conditions such as Parkinson's disease and Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-chloro-N,1-dimethyl-N-piperidin-4-ylpyrrole-2-carboxamide 55940 for lab experiments is its potency and selectivity for the CB1 and CB2 receptors. This makes it a useful tool for studying the endocannabinoid system and its role in regulating physiological processes. However, one limitation of 4-chloro-N,1-dimethyl-N-piperidin-4-ylpyrrole-2-carboxamide 55940 is its potential for producing unwanted side effects, particularly at high doses.

Future Directions

There are several potential future directions for research on 4-chloro-N,1-dimethyl-N-piperidin-4-ylpyrrole-2-carboxamide 55940 and other synthetic cannabinoids. One area of interest is the development of more selective agonists for the CB1 and CB2 receptors, which may have fewer side effects and be more effective in treating specific conditions. Another area of interest is the development of synthetic cannabinoids that target other receptors in the endocannabinoid system, such as the TRPV1 receptor, which is involved in pain perception. Finally, there is also interest in exploring the potential therapeutic applications of synthetic cannabinoids in the treatment of psychiatric disorders such as anxiety and depression.

Synthesis Methods

The synthesis of 4-chloro-N,1-dimethyl-N-piperidin-4-ylpyrrole-2-carboxamide 55940 involves several steps, including the reaction of piperidine with 4-chlorobenzoic acid to form 4-chloro-N-piperidin-4-ylbenzoic acid, which is then reacted with dimethylamine to form 4-chloro-N,1-dimethyl-N-piperidin-4-ylbenzoic acid. This compound is then reacted with pyrrole-2-carboxylic acid to form 4-chloro-N,1-dimethyl-N-piperidin-4-ylpyrrole-2-carboxamide.

Scientific Research Applications

4-chloro-N,1-dimethyl-N-piperidin-4-ylpyrrole-2-carboxamide 55940 has been extensively studied for its potential therapeutic applications, particularly in the treatment of pain, inflammation, and neurological disorders. Studies have shown that 4-chloro-N,1-dimethyl-N-piperidin-4-ylpyrrole-2-carboxamide 55940 has potent analgesic and anti-inflammatory effects, and may be effective in the treatment of conditions such as neuropathic pain, multiple sclerosis, and epilepsy.